(1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone

• Molecular Formula: C17H20FN3O
• Molecular Weight: 301.36 g/mol
• IUPAC Name: (1-ethyl-5-methylpyrazol-4-yl)-(6-fluoro-2-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone
• InChI: InChI=1S/C17H20FN3O/c1-4-20-12(3)15(10-19-20)17(22)21-11(2)5-6-13-9-14(18)7-8-16(13)21/h7-11H,4-6H2,1-3H3
• InChI Key: YRWCPULLAURGKI-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)C(=O)N2C(CCC3=C2C=CC(=C3)F)C)C

Description

(1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone, also known as EF-24, is a synthetic compound that has garnered significant attention in the field of scientific research. EF-24 belongs to the family of chalcone analogs and has been shown to exhibit a range of biological activities.

Mechanism of Action

(1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone exerts its biological effects through multiple mechanisms of action. It has been shown to modulate the activity of various signaling pathways, including NF-κB, Nrf2, and PI3K/Akt/mTOR. (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. Furthermore, (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has been demonstrated to inhibit the activity of enzymes involved in inflammation and oxidative stress, such as COX-2 and iNOS.
Biochemical and Physiological Effects
(1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has been shown to exhibit a range of biochemical and physiological effects. It has been demonstrated to reduce inflammation and oxidative stress, induce apoptosis in cancer cells, and inhibit tumor growth in animal models. Additionally, (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has been shown to improve cognitive function in animal models of Alzheimer's disease and reduce atherosclerotic plaque formation in animal models of cardiovascular disease.

Advantages and Limitations for Lab Experiments

(1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has also been extensively studied for its biological activities, making it a well-characterized compound for use in experiments. However, (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain experiments. Additionally, (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has not been extensively studied for its pharmacokinetics and pharmacodynamics, which can limit its use in in vivo experiments.

Future Directions

There are several future directions for the study of (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone. One potential direction is the development of analogs with improved solubility and pharmacokinetics. Additionally, the potential therapeutic applications of (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone in various disease models should be further explored. Furthermore, the mechanisms of action of (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone should be studied in greater detail to elucidate its effects on various signaling pathways. Finally, the safety and toxicity of (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone should be further investigated to determine its potential for clinical use.

Synthesis Methods

(1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone is synthesized through a multistep process that involves the condensation of 2-hydroxyacetophenone and 2,6-difluorobenzaldehyde to produce chalcone. The chalcone is then reacted with hydrazine hydrate to form the pyrazoline ring. Finally, the pyrazoline ring is reacted with ethyl chloroacetate to yield (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone. The synthesis method of (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has been optimized to produce high yields of pure compound.

Scientific Research Applications

(1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-oxidant activities. (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has been demonstrated to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, (1-ethyl-5-methyl-1H-pyrazol-4-yl)(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone has been shown to reduce inflammation and oxidative stress in various disease models, including Alzheimer's disease and cardiovascular disease.